Cas no 1156729-69-9 (5-ethyl-2-phenyl-1H-imidazole-4-carboxylic acid)

• Product Name: 5-ethyl-2-phenyl-1H-imidazole-4-carboxylic acid
• CAS No: 1156729-69-9
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD12171772
• CID: 4573734
• PubChem ID: 43445069
• Update Time: 2025-05-28

5-ethyl-2-phenyl-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-2-phenyl-1H-imidazole-4-carboxylic Acid
• 1H-Imidazole-5-carboxylic acid, 4-ethyl-2-phenyl-
• 5-ethyl-2-phenyl-1H-imidazole-4-carboxylic acid

• MDL： MFCD12171772
• Inchi： 1S/C12H12N2O2/c1-2-9-10(12(15)16)14-11(13-9)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,13,14)(H,15,16)
• InChI Key： YCDMTIOUKDGVLV-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)NC(C(O)=O)=C(CC)N=1

5-ethyl-2-phenyl-1H-imidazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-ethyl-2-phenyl-1H-imidazole-4-carboxylic acid

Recent Advances in the Study of 5-ethyl-2-phenyl-1H-imidazole-4-carboxylic acid (CAS: 1156729-69-9)

The compound 5-ethyl-2-phenyl-1H-imidazole-4-carboxylic acid (CAS: 1156729-69-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic imidazole derivative is being explored for its potential therapeutic applications, particularly in the context of enzyme inhibition and anti-inflammatory activity. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its promising pharmacological properties.

One of the key areas of investigation has been the compound's role as a potential inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-ethyl-2-phenyl-1H-imidazole-4-carboxylic acid exhibits selective COX-2 inhibition with an IC50 value of 0.8 μM, while showing minimal activity against COX-1 (IC50 > 50 μM). This selectivity profile suggests its potential as a lead compound for developing novel anti-inflammatory agents with reduced gastrointestinal side effects compared to traditional NSAIDs.

Structural optimization studies have revealed that the carboxylic acid moiety at position 4 and the phenyl group at position 2 of the imidazole ring are crucial for maintaining biological activity. Researchers have employed computational docking simulations to elucidate the binding interactions between this compound and the COX-2 active site, identifying key hydrogen bond interactions with Tyr385 and Ser530 residues. These findings provide valuable insights for further structure-activity relationship (SAR) studies.

In addition to its anti-inflammatory potential, recent investigations have explored the compound's application in cancer research. A 2024 preclinical study demonstrated that 5-ethyl-2-phenyl-1H-imidazole-4-carboxylic acid derivatives show promising antiproliferative activity against several cancer cell lines, particularly in breast and colon cancer models. The mechanism appears to involve modulation of the NF-κB signaling pathway, suggesting potential for combination therapies with existing chemotherapeutic agents.

The synthetic routes for 5-ethyl-2-phenyl-1H-imidazole-4-carboxylic acid have been optimized in recent years, with several research groups reporting improved yields and purity. A notable advancement is the development of a one-pot synthesis method using ethyl 2-oxo-4-phenylbut-3-enoate and ethylenediamine as starting materials, achieving an overall yield of 78% with excellent purity (>99% by HPLC). This methodological improvement has facilitated larger-scale production for further biological evaluation.

Pharmacokinetic studies conducted in rodent models have shown that the compound exhibits moderate oral bioavailability (approximately 45%) with a plasma half-life of 3.2 hours. While these properties are promising, current research efforts are focused on developing prodrug strategies to enhance absorption and tissue distribution. The ethyl ester derivative, in particular, has shown improved membrane permeability in Caco-2 cell assays while maintaining the ability to convert back to the active carboxylic acid form in vivo.

As research progresses, the safety profile of 5-ethyl-2-phenyl-1H-imidazole-4-carboxylic acid is being thoroughly evaluated. Acute toxicity studies in animal models have demonstrated a favorable safety window, with no observed adverse effects at doses up to 300 mg/kg. Chronic toxicity evaluations are currently underway, with preliminary data suggesting good tolerability over 28-day administration periods. These findings support the compound's potential transition to more advanced preclinical development stages.

In conclusion, 5-ethyl-2-phenyl-1H-imidazole-4-carboxylic acid represents a promising scaffold for drug development, with demonstrated biological activities and a tractable synthetic route. Future research directions likely include further structural optimization to enhance potency and pharmacokinetic properties, as well as expanded mechanistic studies to fully elucidate its molecular targets. The compound's dual potential in inflammation and oncology research positions it as an important focus area for medicinal chemistry efforts in the coming years.